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Compound of Interest

Compound Name: Viburnitol

Cat. No.: B15593163 Get Quote

Essential Safety and Handling Guide for
Viburnitol
Disclaimer: No specific Safety Data Sheet (SDS) for Viburnitol is readily available. The

following guidance is based on the general safety protocols for handling chemically similar

substances, such as other cyclitols and polyols, which are generally considered to have low

toxicity.[1][2][3] Researchers should always perform a risk assessment before handling any

chemical and consult with their institution's Environmental Health and Safety (EHS)

department.

Viburnitol is a cyclitol, a type of sugar alcohol, with the molecular formula C6H12O5.[4] It is a

naturally occurring compound found in some plants.[5][6] While specific hazard data is not

available, related compounds like Ribitol are not classified as hazardous.[1] However, it is

crucial to handle all chemicals with appropriate care to minimize exposure and ensure

laboratory safety.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Viburnitol in a laboratory setting. These recommendations are based on standard practices for

handling non-volatile, powdered chemicals.
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Protection Type
Recommended

Equipment
Purpose

Color Palette

Reference

Eye Protection

Safety glasses with

side shields or safety

goggles

Protects eyes from

dust particles.
#4285F4

Hand Protection Nitrile gloves Prevents skin contact. #34A853

Body Protection Laboratory coat
Protects clothing and

skin from spills.
#FFFFFF, #202124

Respiratory Protection

Generally not required

for handling small

quantities in a well-

ventilated area. A dust

mask or N95

respirator is

recommended if there

is a potential for

generating dust.

Minimizes inhalation

of airborne particles.
#F1F3F4, #5F6368

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a standardized workflow is critical for the safe handling of any chemical. The

following diagram and steps outline the recommended procedure for working with Viburnitol.

Preparation Handling Cleanup & Disposal

1. Designate Work Area 2. Don PPE 3. Weigh Viburnitol 4. Prepare Solution 5. Clean Work Area 6. Dispose of Waste 7. Doff PPE

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of Viburnitol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15593163?utm_src=pdf-body
https://www.benchchem.com/product/b15593163?utm_src=pdf-body-img
https://www.benchchem.com/product/b15593163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designate Work Area:

Work in a well-ventilated area, such as a chemical fume hood, especially if handling larger

quantities or if there is a risk of dust generation.

Ensure the work area is clean and free of clutter.

Have a chemical spill kit readily accessible.

Don Personal Protective Equipment (PPE):

Put on all the recommended PPE as outlined in the table above before handling

Viburnitol.

Weigh Viburnitol:

If working with the powdered form, handle it carefully to minimize dust creation.

Use a spatula to transfer the solid. Avoid pouring the powder directly.

Weigh the desired amount in a tared container on an analytical balance.

Prepare Solution (if applicable):

If preparing a solution, slowly add the weighed Viburnitol to the solvent while stirring to

prevent clumping and splashing.

Clean Work Area:

After handling is complete, decontaminate the work surface with an appropriate cleaning

agent (e.g., 70% ethanol or as determined by your institution's protocols).

Wipe down any equipment used.

Dispose of Waste:

Solid Waste: Dispose of uncontaminated solid Viburnitol as non-hazardous waste, in

accordance with local, state, and federal regulations. Contaminated materials (e.g.,
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gloves, weigh boats) should be placed in a designated chemical waste container.

Liquid Waste: Aqueous solutions of Viburnitol can likely be disposed of down the drain

with copious amounts of water, but it is imperative to check with your institution's EHS

guidelines first. Do not dispose of solutions containing other hazardous chemicals in this

manner.

Doff Personal Protective Equipment (PPE):

Remove PPE in the reverse order it was put on, taking care to avoid self-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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